Cas no 62025-01-8 (5-Hexenoic acid, 6-ethoxy-2-methylene-, methyl ester)

• Product Name: 5-Hexenoic acid, 6-ethoxy-2-methylene-, methyl ester
• CAS No: 62025-01-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 460370
• PubChem ID: 71390565
• Update Time: 2025-04-19

5-Hexenoic acid, 6-ethoxy-2-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 6-ethoxy-2-methylene-, methyl ester
• methyl 6-ethoxy-2-methylidenehex-5-enoate
• DTXSID40812467
• 62025-01-8

• Inchi： 1S/C10H16O3/c1-4-13-8-6-5-7-9(2)10(11)12-3/h6,8H,2,4-5,7H2,1,3H3
• InChI Key： YMHBTCZJILAPRO-UHFFFAOYSA-N
• SMILES： O(CC)C=CCCC(=C)C(=O)OC

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53